1-(N-(1,8-Epoxy-p-menth-2-yl)glycyl)piperidine
Overview
Description
BRN 1319329 is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable compound in scientific research and industrial applications.
Preparation Methods
The preparation of BRN 1319329 involves several synthetic routes and reaction conditions. One common method includes the reaction of specific precursors under controlled conditions to yield the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
BRN 1319329 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
BRN 1319329 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes. In medicine, it is explored for its therapeutic potential in treating certain diseases. In industry, it is used in the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of BRN 1319329 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological and chemical outcomes.
Comparison with Similar Compounds
BRN 1319329 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable structures and reactivity. BRN 1319329 stands out due to its specific properties and applications that make it valuable in various fields.
Properties
CAS No. |
93812-75-0 |
|---|---|
Molecular Formula |
C17H30N2O2 |
Molecular Weight |
294.4 g/mol |
IUPAC Name |
1-piperidin-1-yl-2-[(1,3,3-trimethyl-2-oxabicyclo[2.2.2]octan-6-yl)amino]ethanone |
InChI |
InChI=1S/C17H30N2O2/c1-16(2)13-7-8-17(3,21-16)14(11-13)18-12-15(20)19-9-5-4-6-10-19/h13-14,18H,4-12H2,1-3H3 |
InChI Key |
QQKRQMXISYXJBB-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2CCC(O1)(C(C2)NCC(=O)N3CCCCC3)C)C |
Origin of Product |
United States |
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